Cas no 37428-73-2 (1-(Adamantan-1-yl)imidazolidine-2,4,5-trione)

• Product Name: 1-(Adamantan-1-yl)imidazolidine-2,4,5-trione
• CAS No: 37428-73-2
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD06380324
• CID: 854069
• PubChem ID: 2466739
• Update Time: 2026-04-29

1-(Adamantan-1-yl)imidazolidine-2,4,5-trione Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantyl)imidazolidine-2,4,5-trione
• 1-(tricyclo[3.3.1.13,7]dec-1-yl)imidazolidine-2,4,5-trione
• AC1M7G00
• AC1Q6G4D
• adamantan-1-yl-imidazolidinetrione
• AG-F-31503
• CTK4H8146
• EN300-12005
• 1-(Adamantan-1-yl)imidazolidine-2,4,5-trione

• MDL： MFCD06380324
• Inchi： InChI=1S/C13H16N2O3/c16-10-11(17)15(12(18)14-10)13-4-7-1-8(5-13)3-9(2-7)6-13/h7-9H,1-6H2,(H,14,16,18)
• InChI Key： HSAMZIXLIWFURG-UHFFFAOYSA-N
• SMILES： O=C1C(NC(=O)N1C23CC4CC(CC(C2)C4)C3)=O

Computed Properties

• Exact Mass: 248.11618
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 66.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-(Adamantan-1-yl)imidazolidine-2,4,5-trione

Recent Advances in the Study of 1-(Adamantan-1-yl)imidazolidine-2,4,5-trione (CAS: 37428-73-2)

1-(Adamantan-1-yl)imidazolidine-2,4,5-trione (CAS: 37428-73-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its adamantane moiety and imidazolidine trione core, exhibits potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and therapeutic potential, making it a subject of considerable scientific interest.

The synthesis of 1-(Adamantan-1-yl)imidazolidine-2,4,5-trione has been optimized in recent years, with researchers exploring various catalytic and non-catalytic pathways to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that significantly reduces reaction time and byproduct formation. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 1-(Adamantan-1-yl)imidazolidine-2,4,5-trione has shown promising results in inhibiting specific enzymes involved in inflammatory pathways. A recent Nature Chemical Biology article highlighted its role as a potent inhibitor of NLRP3 inflammasome, a key player in chronic inflammatory diseases. The compound's ability to modulate this pathway suggests potential applications in treating conditions such as rheumatoid arthritis and Alzheimer's disease.

Further investigations into the pharmacokinetics and pharmacodynamics of 1-(Adamantan-1-yl)imidazolidine-2,4,5-trione have revealed favorable drug-like properties, including good oral bioavailability and metabolic stability. A 2024 study in Drug Metabolism and Disposition reported that the compound exhibits a half-life suitable for once-daily dosing, a significant advantage for patient compliance in chronic disease management.

Despite these advancements, challenges remain in the clinical translation of 1-(Adamantan-1-yl)imidazolidine-2,4,5-trione. Current research is addressing issues related to toxicity profiles and off-target effects. A collaborative effort between academic and industry researchers, as reported in Science Translational Medicine, is focusing on structural modifications to enhance selectivity and reduce adverse effects.

In conclusion, 1-(Adamantan-1-yl)imidazolidine-2,4,5-trione (CAS: 37428-73-2) represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject for ongoing research. Future studies will likely explore its potential in combination therapies and its efficacy in animal models of disease, paving the way for eventual clinical trials.